Synthesis of some new 2,2-dimethylchromens related to phloroglucinol
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2971000076A
Abstract
Pyridine or pyridinium hydrochloride catalysed condensation of 3-hydroxyisovaleraldehyde dimethyl acetal with phloroacetophenone gave six characterisable products all containing the 2,2-dimethylchromen ring system, including the tricyclic pyranochromen (I).
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Journal Nameļ¼Journal of the Chemical Society D: Chemical Communications
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